Cas no 899782-69-5 (3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899782-69-5
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 6537167
• Update Time: 2025-07-18

3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1-(3-nitrobenzyl)-3-(m-tolyl)quinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 3-(3-methylphenyl)-1-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C22H17N3O4/c1-15-6-4-8-17(12-15)24-21(26)19-10-2-3-11-20(19)23(22(24)27)14-16-7-5-9-18(13-16)25(28)29/h2-13H,14H2,1H3
• InChI Key： DWRPKKQXKVLXNP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)C2=C(C=CC=C2)C(=O)N(C2=CC=CC(C)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899782-69-5)

3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899782-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is characterized by a central quinazoline core substituted with a 3-methylphenyl group and a 3-nitrophenylmethyl group. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The quinazoline scaffold is a well-known pharmacophore that has been extensively studied for its antitumor, antimicrobial, and anti-inflammatory properties.

Recent research has highlighted the potential of quinazoline derivatives in the treatment of various diseases. For instance, studies have shown that certain quinazoline compounds exhibit potent antiproliferative activity against cancer cells. The nitro group in the structure of 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is particularly noteworthy as it can undergo reduction to form amino groups under physiological conditions. This redox property is crucial for the compound's biological activity and may contribute to its therapeutic effects.

In addition to its antiproliferative properties, 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The mechanism of action of 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is the inhibition of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound may modulate the activity of transcription factors like nuclear factor-kappa B (NF-κB), which plays a central role in the regulation of inflammatory gene expression.

The pharmacokinetic properties of 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione have also been studied to evaluate its suitability for clinical use. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as an oral therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has also been explored as a tool compound in chemical biology research. Its unique structure and biological activities make it an excellent probe for studying cellular processes and signaling pathways involved in disease pathogenesis. Researchers have used this compound to investigate the role of specific enzymes and signaling molecules in cancer progression and inflammation.

In conclusion, 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899782-69-5) represents a promising lead compound with potential applications in both pharmaceutical development and basic research. Its multifaceted biological activities and favorable pharmacokinetic properties make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, 3-(3-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione may emerge as a valuable therapeutic option for treating various diseases characterized by uncontrolled cell proliferation and chronic inflammation.